molecular formula C13H18N2O2 B8325070 1-[(2-Methoxy-3-pyridinyl)methyl]-4-piperidinecarboxaldehyde

1-[(2-Methoxy-3-pyridinyl)methyl]-4-piperidinecarboxaldehyde

Cat. No.: B8325070
M. Wt: 234.29 g/mol
InChI Key: JMBUILXNUDQSKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(2-Methoxy-3-pyridinyl)methyl]-4-piperidinecarboxaldehyde is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18N2O2

Molecular Weight

234.29 g/mol

IUPAC Name

1-[(2-methoxypyridin-3-yl)methyl]piperidine-4-carbaldehyde

InChI

InChI=1S/C13H18N2O2/c1-17-13-12(3-2-6-14-13)9-15-7-4-11(10-16)5-8-15/h2-3,6,10-11H,4-5,7-9H2,1H3

InChI Key

JMBUILXNUDQSKY-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC=N1)CN2CCC(CC2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.1 g of 1-[(2-methoxy-3-pyridyl)methyl]-4-piperidinemethanol and 38 ml of triethylamine were suspended in 60 ml of dimethyl sulfoxide, a mixed solution of 21.7 g of a sulfur trioxide-pyridine complex and 100 ml of dimethyl sulfoxide was added dropwise thereto, and the mixture was stirred at room temperature for one hour. Water was added to the reaction solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, and then dried over anhydrous magnesium sulfate. The solvent was evaporated, and the crude product was purified by silica gel column chromatography (ethyl acetate), to give 10.9 g of the title compound as a pale yellow oil.
Quantity
16.1 g
Type
reactant
Reaction Step One
Quantity
38 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
60 mL
Type
solvent
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five

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